Cas no 2138143-63-0 (2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol)
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol
- EN300-764234
- 2138143-63-0
-
- Inchi: 1S/C12H23N3O/c1-4-5-6-15(7-8-16)10-12-11(2)9-14(3)13-12/h9,16H,4-8,10H2,1-3H3
- InChI Key: ZIMRAYRZLDENCQ-UHFFFAOYSA-N
- SMILES: OCCN(CC1C(C)=CN(C)N=1)CCCC
Computed Properties
- Exact Mass: 225.184112366g/mol
- Monoisotopic Mass: 225.184112366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 41.3Ų
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-764234-0.05g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 0.05g |
$827.0 | 2025-02-24 | |
| Enamine | EN300-764234-0.1g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 0.1g |
$867.0 | 2025-02-24 | |
| Enamine | EN300-764234-0.25g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 0.25g |
$906.0 | 2025-02-24 | |
| Enamine | EN300-764234-0.5g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 0.5g |
$946.0 | 2025-02-24 | |
| Enamine | EN300-764234-1.0g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 1.0g |
$986.0 | 2025-02-24 | |
| Enamine | EN300-764234-2.5g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 2.5g |
$1931.0 | 2025-02-24 | |
| Enamine | EN300-764234-5.0g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 5.0g |
$2858.0 | 2025-02-24 | |
| Enamine | EN300-764234-10.0g |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol |
2138143-63-0 | 95.0% | 10.0g |
$4236.0 | 2025-02-24 |
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
Additional information on 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol
Introduction to 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol (CAS No. 2138143-63-0)
2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol, with the CAS number 2138143-63-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and is characterized by its unique structural features, which include a butyl group, a dimethylpyrazole moiety, and an amino alcohol functionality. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol can be represented as follows: C14H25N3O. The compound's molecular weight is approximately 247.36 g/mol. The presence of the butyl group and the dimethylpyrazole ring provides the molecule with hydrophobic and lipophilic properties, which are crucial for its interaction with biological membranes and receptors.
In recent years, there has been a growing interest in the development of new compounds with potential therapeutic applications in various diseases. 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol has been studied for its potential as a lead compound in drug discovery due to its unique chemical structure and biological activities. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects.
Anti-inflammatory Activity: In vitro studies have demonstrated that 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes. This inhibition is attributed to the compound's ability to modulate signaling pathways involved in inflammation, such as the NF-kB pathway. These findings suggest that the compound may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Analgesic Activity: Preclinical studies have also investigated the analgesic properties of 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol. In animal models of pain, this compound has been shown to exhibit significant analgesic effects without causing adverse side effects commonly associated with traditional analgesics such as opioids. The mechanism of action is believed to involve the modulation of pain signaling pathways in the central nervous system.
Neuroprotective Effects: Another area of research focuses on the neuroprotective potential of 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol. Studies have shown that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This neuroprotective activity makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol have also been studied to evaluate its suitability for drug development. Preliminary data indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication.
In addition to its pharmacological activities, the safety profile of 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity in animal models. However, further studies are needed to fully understand its safety profile in humans.
The potential applications of 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol extend beyond its primary pharmacological activities. Researchers are exploring its use as a scaffold for the development of novel drug candidates with improved potency and selectivity. By modifying the chemical structure through techniques such as structure-based drug design and combinatorial chemistry, scientists aim to enhance the therapeutic index of this compound while minimizing potential side effects.
In conclusion, 2-{butyl[(1,4-dimethyl-1H-pyrazol-3-y l)methyl]amino}ethan - 0l strong > (CAS No . 2 0 ) is a promising compound with diverse biological activities that warrant further investigation . Its anti-inflammatory , analgesic , and neuroprotective properties make it a valuable lead compound for drug discovery . Ongoing research efforts aim to optimize its chemical structure , evaluate its safety profile , and explore its potential therapeutic applications in various diseases . As our understanding of this compound continues to grow , it holds great promise for contributing to advancements in medicinal chemistry and pharmaceutical science . p >
2138143-63-0 (2-{butyl[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]amino}ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)